ethyl 5-(hydroxymethyl)-1-phenyl-1H-pyrazole-3-carboxylate
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Description
Synthesis Analysis
The synthesis of similar compounds often involves the dehydration of biomass-derived hexoses, which is a well-recognized renewable chemical intermediate in the biorefinery research for the productions of fuels, chemicals, and materials . The ethers of HMF, such as 5-(ethoxymethyl)furfural (EMF), can be produced directly by the acid-catalyzed alcoholysis of biomass .Chemical Reactions Analysis
The chemical reactions involving similar compounds like HMF have been studied. HMF can undergo various reactions to form different derivatives. For instance, the ethers of HMF, such as 5-(ethoxymethyl)furfural (EMF), can be produced directly by the acid-catalyzed alcoholysis of biomass .Safety and Hazards
Properties
CAS No. |
40753-66-0 |
---|---|
Molecular Formula |
C13H14N2O3 |
Molecular Weight |
246.26 g/mol |
IUPAC Name |
ethyl 5-(hydroxymethyl)-1-phenylpyrazole-3-carboxylate |
InChI |
InChI=1S/C13H14N2O3/c1-2-18-13(17)12-8-11(9-16)15(14-12)10-6-4-3-5-7-10/h3-8,16H,2,9H2,1H3 |
InChI Key |
BEWZUOOHRKPAFD-UHFFFAOYSA-N |
SMILES |
CCOC(=O)C1=NN(C(=C1)CO)C2=CC=CC=C2 |
Canonical SMILES |
CCOC(=O)C1=NN(C(=C1)CO)C2=CC=CC=C2 |
Origin of Product |
United States |
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